Cas no 1804478-11-2 (6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, combining difluoromethyl, hydroxy, trifluoromethoxy, and acetonitrile functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, making it suitable for applications requiring resistance to degradation. The hydroxy and nitrile groups offer additional reactivity for further functionalization. Its structural features may contribute to bioactivity in pest control or medicinal chemistry, though specific applications depend on further derivatization and testing. The compound is typically handled under controlled conditions due to its reactive moieties.

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile structure

1804478-11-2 structure

Product Name:6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

CAS No:1804478-11-2

MF:C₉H₅F₅N₂O₂

MW:268.140219449997

CID:4834916

Update Time:2025-10-13

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
- Inchi： 1S/C9H5F5N2O2/c10-7(11)5-3-4(1-2-15)6(8(17)16-5)18-9(12,13)14/h3,7H,1H2,(H,16,17)
- InChI Key： LYGZLZRZLMIZKA-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CC#N)=C(C(N1)=O)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 469
XLogP3: 1.4
Topological Polar Surface Area: 62.1

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092229-1g	6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile	1804478-11-2	97%	1g	$1,490.00	2022-04-02

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature

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Additional information on 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2)

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is composed of a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetonitrile moiety. These functional groups confer the compound with distinct chemical properties, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile in the development of new drugs. Studies have shown that this compound exhibits potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile effectively inhibited the growth of several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its biological activities, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for the development of effective therapeutic agents. The compound's high solubility and stability make it suitable for various drug delivery systems, enhancing its potential for clinical applications.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile has also been a focus of recent studies. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-chloro-5-trifluoromethoxypyridine with difluoroacetic acid followed by subsequent transformations to introduce the hydroxyl and acetonitrile groups. These synthetic advancements have facilitated the large-scale production of the compound, paving the way for further research and development.

The structural features of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile, particularly the presence of fluorinated groups, contribute to its unique electronic and steric properties. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. These properties make 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile an excellent scaffold for the design of novel drugs with improved efficacy and safety profiles.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, potent biological activities, favorable pharmacokinetic properties, and efficient synthetic routes make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the potential uses and benefits of this compound, contributing to advancements in drug discovery and development.